Cas no 54315-54-7 (2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester)

• Product Name: 2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester
• CAS No: 54315-54-7
• MF: C₁₁H₂₁O₅P
• MW: 264.255204916
• CID: 354888
• PubChem ID: 14973762
• Update Time: 2025-04-19

2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-(diethoxyphosphinyl)-3-methyl-, ethyl ester
• ethyl 2-diethoxyphosphoryl-3-methylbut-2-enoate
• SCHEMBL6223936
• 54315-54-7
• Ethyl 2-(diethoxyphosphoryl)-3-methylbut-2-enoate
• DTXSID40566337

• Inchi： 1S/C11H21O5P/c1-6-14-11(12)10(9(4)5)17(13,15-7-2)16-8-3/h6-8H2,1-5H3
• InChI Key： YEQSTUICENOILI-UHFFFAOYSA-N
• SMILES： P(/C(/C(=O)OCC)=C(\C)/C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 264.11273
• Monoisotopic Mass: 264.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 3.10950